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Compound of Interest

Compound Name: 3-Chloro-2-methylpropionitrile

Cat. No.: B1294522 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
3-Chloro-2-methylpropionitrile, identified by the CAS number 7659-45-2, is a halogenated

aliphatic nitrile that serves as a versatile building block in organic synthesis.[1] Its unique

bifunctional nature, possessing both a reactive chlorine atom and a cyano group, makes it a

valuable intermediate in the construction of more complex molecular architectures, particularly

in the realm of pharmaceutical and agrochemical development. This guide provides a

comprehensive overview of its chemical and physical properties, synthesis and purification,

spectroscopic characterization, safety considerations, and its applications as a key synthetic

intermediate.

Chemical and Physical Properties
A thorough understanding of the physicochemical properties of 3-Chloro-2-
methylpropionitrile is essential for its effective use in synthesis and for ensuring safe

handling. These properties are summarized in the table below.
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Property Value Source

CAS Number 7659-45-2 [1]

Molecular Formula C₄H₆ClN [1]

Molecular Weight 103.55 g/mol [1]

IUPAC Name 3-chloro-2-methylpropanenitrile [1]

Synonyms

3-Chloro-2-

methylpropiononitrile, α-

Methyl-β-chloropropionitrile

[1]

Appearance
Colorless to yellow or brown-

yellow liquid

Boiling Point 60 °C at 15 mm Hg [2]

Density 1.078 g/mL at 25 °C [2]

Refractive Index (n²⁰/D) 1.434 [2]

Synthesis and Purification
The primary and most direct industrial synthesis of 3-Chloro-2-methylpropionitrile involves

the hydrochlorination of methacrylonitrile. This reaction is an example of an electrophilic

addition to an alkene.

Reaction Mechanism: Markovnikov Addition
The addition of hydrogen chloride to the carbon-carbon double bond of methacrylonitrile follows

Markovnikov's rule. The electron-withdrawing nature of the nitrile group influences the

regioselectivity of the addition. The mechanism proceeds through the formation of a

carbocation intermediate. The proton from HCl adds to the less substituted carbon of the

double bond, leading to the formation of a more stable tertiary carbocation adjacent to the

nitrile group. The chloride ion then attacks this carbocation to yield the final product.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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